BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: CAY10535

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CAY10535

cat. No.: B110716

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the proper handling, storage, and use of
CAY10535, a selective antagonist of the TP[3 isoform of the human thromboxane A2 (TXA2)
receptor.

Compound Information

Property Value Reference
N-[[(1,1-
dimethylethyl)amino]carbonyl]-

Formal Name yiethy) ] 2 [1]

2-(3-methoxyphenoxy)-5-nitro-
benzenesulfonamide

CAS Number 945716-28-9 [1]
Molecular Formula C18H21N30O7S [1]
Formula Weight 423.4 g/mol [1]
Purity >98% [1112]
Formulation A crystalline solid [1][2]
UV/Vis. Amax 294 nm [1]

Handling and Storage
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CAY10535 should be handled by qualified individuals trained in laboratory safety procedures. It

is recommended to review the complete Safety Data Sheet (SDS) before use.

2.1. Safety Precautions

e Hazardous nature: This compound should be considered hazardous until further information

is available.[2]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, eye protection

(safety glasses or face shield), and a lab coat.[3]

e Ventilation: Use in a well-ventilated area, such as a chemical fume hood, to avoid inhalation.

e Avoid contact: Do not ingest, inhale, or allow contact with skin and eyes.[2]

e Hygiene: Wash hands thoroughly after handling.[2][3]

2.2. Storage Conditions

Condition Recommendation Stability

Reference

Store at -20°Cina

Long-Term Storage )
tightly sealed > 2 years

(As Supplied) )
container.

[2]

Aliquot and store at -~
Not specified, but

Stock Solutions (in -20°C. Purge with an ,
_ _ long-term storage is
Organic Solvent) inert gas before o
) implied.
sealing.

[2]

Prepare fresh for each
) experiment. Do not
Aqueous Solutions Unstable
store for more than

one day.

[2]

Solubility and Solution Preparation

3.1. Solubility Data
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Solvent Approximate Solubility Reference
Dimethylformamide (DMF) 20 mg/mL [1]
Dimethyl sulfoxide (DMSO) 20 mg/mL [1]

Ethanol 10 mg/mL [1]
DMF:PBS (pH 7.2) (1:3) 0.25 mg/mL [1][2]

3.2. Protocol for Preparing a Stock Solution (10 mM in DMSO)

e Calculate the required mass: For 1 mL of a 10 mM stock solution, you will need 4.234 mg of
CAY10535 (Formula Weight: 423.4 g/mol ).

» Weigh the compound: Carefully weigh the required amount of CAY10535 solid.
e Dissolve in DMSO: Add the appropriate volume of DMSO to the solid.
o Ensure complete dissolution: Vortex or sonicate briefly until the solid is completely dissolved.

» Store properly: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles and store at -20°C.

3.3. Protocol for Preparing an Aqueous Working Solution

Due to its limited aqueous solubility, it is recommended to first dissolve CAY10535 in an
organic solvent before diluting with an aqueous buffer.[2]

e Prepare a high-concentration stock: Prepare a stock solution in 100% DMF.

¢ Dilute with buffer: Dilute the DMF stock solution with the aqueous buffer of choice (e.g., PBS,
pH 7.2) to the desired final concentration. For example, to achieve a final concentration of
0.25 mg/mL, a 1:3 dilution of a DMF stock into PBS can be used.[1][2]

e Use immediately: Aqueous solutions of CAY10535 should be used on the same day they are
prepared.[2]
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Biological Activity and Mechanism of Action

CAY10535 is a selective antagonist of the thromboxane A2 (TXA2) receptor isoform TP{.[1]
The TXAZ2 receptor is a G protein-coupled receptor (GPCR) that mediates the actions of TXAZ2.
[1] The two main isoforms, TPa and TP[3, have distinct physiological roles. TPa is
predominantly found in platelets, while TP is associated with vascular endothelial growth
factor-induced endothelial cell differentiation and migration.[1]

CAY10535 exhibits approximately 20-fold selectivity for TP(3 over TPa.[1]

4.1. In Vitro Activity

Assay Target Agonist IC50 Reference
Caz2+
- TPB U-46619 99 nM [1]
Mobilization
Ca2+
o TPa U-46619 1,970 nM [1]
Mobilization
Platelet TP
Platelet receptors
_ _ U-46619 985 nM [1]
Aggregation (predominantly
TPa)

4.2. Signaling Pathway
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TP Receptor
(TPa or TPB)

Phospholipase C
(PLC)

@ <>

Ca?* Release Protein Kinase C
from ER (PKC)

Cellular Response
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Cell Migration)
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Caption: Thromboxane A2 (TXA2) receptor signaling pathway and point of inhibition by
CAY10535.

Experimental Protocols
5.1. Protocol: In Vitro Calcium Mobilization Assay

This protocol provides a general framework for assessing the antagonist activity of CAY10535
on TPB-expressing cells.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b110716?utm_src=pdf-body
https://www.benchchem.com/product/b110716?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

1. Cell Culture
(e.g., HEK293 cells
expressing TP3)

'

2. Cell Plating
(Plate cells in a
96-well plate)

'

3. Dye Loading
(Load cells with a
calcium-sensitive dye,
e.g., Fluo-4 AM)

i

4. Compound Incubation
(Pre-incubate cells with
varying concentrations
of CAY10535 or vehicle)

'

5. Agonist Addition
(Add a fixed concentration
of U-46619 to stimulate
Ca?* mobilization)

l

6. Signal Detection
(Measure fluorescence intensity
over time using a
plate reader)

'

7. Data Analysis
(Calculate IC50 value
for CAY10535)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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